Cas no 1708396-71-7 (1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine)

1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine is a fluorinated indole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-fluorophenylmethyl substitution at the indole nitrogen, enhancing its reactivity and binding affinity in molecular interactions. The presence of both chloro and fluoro substituents contributes to its stability and selectivity, making it a valuable intermediate in the synthesis of bioactive compounds. The amine group at the 6-position offers further functionalization opportunities, enabling derivatization for targeted applications. This compound is particularly useful in medicinal chemistry for developing novel therapeutics due to its balanced lipophilicity and electronic properties. High purity and well-defined synthesis routes ensure reproducibility in research settings.
1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine structure
1708396-71-7 structure
Product Name:1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine
CAS No:1708396-71-7
MF:C15H12ClFN2
MW:274.720585823059
CID:5455796
PubChem ID:112652245
Update Time:2025-06-11

1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1708396-71-7
    • EN300-7441153
    • 1-[(2-Chloro-3-fluorophenyl)methyl]indol-6-amine
    • Z1624995932
    • 1-[(2-chloro-3-fluorophenyl)methyl]-1H-indol-6-amine
    • 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine
    • Inchi: 1S/C15H12ClFN2/c16-15-11(2-1-3-13(15)17)9-19-7-6-10-4-5-12(18)8-14(10)19/h1-8H,9,18H2
    • InChI Key: BAPMMNSXUFDWTQ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(F)=C2Cl)C2=C(C=CC(N)=C2)C=C1

Computed Properties

  • Exact Mass: 274.0673042g/mol
  • Monoisotopic Mass: 274.0673042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 31Ų

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Additional information on 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine

Comprehensive Overview of 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine (CAS No. 1708396-71-7)

The compound 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine (CAS No. 1708396-71-7) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-fluorophenyl moiety and an amine group, makes it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such molecules play a pivotal role. The compound's CAS No. 1708396-71-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine involves multi-step organic reactions, including alkylation and amination processes. Its chloro-fluoro substitution pattern is particularly noteworthy, as it often improves binding affinity in receptor-ligand interactions. This property has sparked interest in its use for developing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology.

From an SEO perspective, queries such as "indole derivatives for drug development" and "fluorinated phenylmethyl amines" are trending, highlighting the compound's niche appeal. Additionally, its potential role in green chemistry initiatives—due to the increasing focus on sustainable synthesis—further elevates its profile. The compound's CAS No. 1708396-71-7 is often cross-referenced with studies on heterocyclic scaffolds, a key area in medicinal chemistry.

Analytical characterization of 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity, a critical factor for its application in high-throughput screening (HTS) platforms. The compound's logP and solubility profiles are also frequently studied, as they influence its ADME properties—a major consideration in preclinical research.

In summary, 1-[(2-Chloro-3-fluorophenyl)methyl]-1H-indol-6-amine (CAS No. 1708396-71-7) represents a promising candidate for advancing small-molecule therapeutics. Its structural features and versatility align with current trends in personalized medicine and biomolecular engineering, making it a subject of ongoing scientific exploration.

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